Cas no 1490683-01-6 (1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine)

This compound is a tertiary aromatic amine featuring a quaternary carbon structure linked via an amine nitrogen to a 3-chloro-substituted pyridine ring system. It exists as a crystalline solid. Key advantages include its specific substitution pattern on the pyridine ring, which can influence electronic properties and reactivity towards electrophilic aromatic substitution or other reactions typical of activated pyridines. The bulky isopropylmethylsilyl-like group (derived from propan-2-amine) attached directly to the nitrogen imparts steric features that may be valuable in certain synthetic contexts or for modulating interactions in biological systems. Its defined structure makes it suitable as a building block or intermediate in organic synthesis targeting more complex molecules requiring such specific functional groups and substitution patterns.

1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine structure

1490683-01-6 structure

Product name:1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine

CAS No:1490683-01-6

MF:C₉H₁₃ClN₂

MW:184.665920972824

CID:6003206

PubChem ID:65681822

1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine
- EN300-1982298
- 1490683-01-6
- AKOS015021405
- Inchi： 1S/C9H13ClN2/c1-9(2,11)5-7-3-4-12-6-8(7)10/h3-4,6H,5,11H2,1-2H3
- InChI Key： FKBGRWGXAIEPCW-UHFFFAOYSA-N
- SMILES： ClC1C=NC=CC=1CC(C)(C)N

Computed Properties

Exact Mass: 184.0767261g/mol
Monoisotopic Mass: 184.0767261g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.9Å²

1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1982298-0.1g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	0.1g	$993.0	2023-09-16
Enamine	EN300-1982298-10.0g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	10g	$5283.0	2023-05-27
Enamine	EN300-1982298-0.05g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	0.05g	$948.0	2023-09-16
Enamine	EN300-1982298-0.5g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	0.5g	$1084.0	2023-09-16
Enamine	EN300-1982298-0.25g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	0.25g	$1038.0	2023-09-16
Enamine	EN300-1982298-1.0g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	1g	$1229.0	2023-05-27
Enamine	EN300-1982298-2.5g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	2.5g	$2211.0	2023-09-16
Enamine	EN300-1982298-5.0g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	5g	$3562.0	2023-05-27
Enamine	EN300-1982298-5g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	5g	$3273.0	2023-09-16
Enamine	EN300-1982298-10g	1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine	1490683-01-6	10g	$4852.0	2023-09-16

1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine Related Literature

1. Stabilizing the active phase of iron-based Fischer–Tropsch catalysts for lower olefins: mechanism and strategy†

Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
2. Synthesis of a new class of iminosugars based on constrained azaspirocyclic scaffolds by way of catalytic C–H amination†

Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
3. Synthesis of a flower-like CuS/ZnS nanocomposite decorated on reduced graphene oxide and its photocatalytic performance†

Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
4. Structure and activity of Candida antarctica lipase B in ionic liquids†

Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
5. Waste activated sludge (WAS) dewatering properties of an original hydrophobically modified polyacrylamide containing a cationic microblock structure†

Baoyu Gao RSC Adv., 2017,7, 28733-28745

Related Categories

Additional information on 1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine

Research Brief on 1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine (CAS: 1490683-01-6): Recent Advances and Applications

The compound 1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine (CAS: 1490683-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have focused on the synthesis and optimization of 1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing scalability. This advancement is critical for potential large-scale production in pharmaceutical applications.

Pharmacological investigations have revealed that this compound exhibits promising activity as a modulator of specific neurotransmitter systems. Preclinical studies indicate its potential in treating neurological disorders, such as depression and anxiety, by targeting the monoamine transporters. These findings were supported by in vitro and in vivo models, showing significant efficacy with minimal off-target effects.

In addition to its neurological applications, 1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine has been explored for its anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to inhibit key inflammatory pathways, suggesting potential use in autoimmune diseases. The compound's mechanism of action involves the suppression of pro-inflammatory cytokines, making it a candidate for further development in this therapeutic area.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability and metabolic stability need to be addressed through further structural modifications and formulation studies. Ongoing research is also investigating its safety profile and potential drug-drug interactions to ensure its suitability for human trials.

In conclusion, 1-(3-chloropyridin-4-yl)-2-methylpropan-2-amine represents a versatile scaffold with multiple therapeutic potentials. Continued research and development efforts are essential to fully realize its applications in medicine. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the pharmaceutical industry.